Cas no 827610-64-0 (3-Oxabicyclo[3.1.1]heptan-2-one, 4,4,6,6-tetramethyl-, (1R,5S)-)

• Product name: 3-Oxabicyclo[3.1.1]heptan-2-one, 4,4,6,6-tetramethyl-, (1R,5S)-
• CAS No: 827610-64-0
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 683064
• PubChem ID: 11252234

3-Oxabicyclo[3.1.1]heptan-2-one, 4,4,6,6-tetramethyl-, (1R,5S)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.1]heptan-2-one, 4,4,6,6-tetramethyl-, (1R,5S)-
• (1R,5S)-4,4,6,6-tetramethyl-3-oxabicyclo[3.1.1]heptan-2-one
• (1R,5S)-(+)-4,4,6,6-Tetramethyl-3-oxabicyclo[3.1.1]heptan-2-one
• DTXSID90460098
• SCHEMBL1350925
• 827610-64-0
• VIXCZKKYZZAZDZ-BQBZGAKWSA-N

• Inchi： InChI=1S/C10H16O2/c1-9(2)6-5-7(9)10(3,4)12-8(6)11/h6-7H,5H2,1-4H3/t6-,7-/m0/s1
• InChI Key： VIXCZKKYZZAZDZ-BQBZGAKWSA-N
• SMILES： CC1(C2CC1C(OC2=O)(C)C)C

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.1